Cas no 89502-06-7 (methyl 5-(benzylsulfanyl)-1,3-thiazole-4-carboxylate)

• Product Name: methyl 5-(benzylsulfanyl)-1,3-thiazole-4-carboxylate
• CAS No: 89502-06-7
• MF: C₁₂H₁₁NO₂S₂
• MW: 265.3512403965
• CID: 598607
• PubChem ID: 15077124
• Update Time: 2025-05-20

methyl 5-(benzylsulfanyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 5-[(phenylmethyl)thio]-, methyl ester
• methyl 5-benzylsulfanyl-1,3-thiazole-4-carboxylate
• methyl 5-(benzylsulfanyl)-1,3-thiazole-4-carboxylate
• SCHEMBL9368410
• Methyl 5-(benzylthio)thiazole-4-carboxylate
• methyl 5-(phenylmethylthio)-4-thiazolecarboxylate
• DTXSID80567888
• CS-0233105
• EN300-130864
• Methyl5-(benzylthio)thiazole-4-carboxylate
• GEQICVJLPWBEJG-UHFFFAOYSA-N
• 89502-06-7

• Inchi： 1S/C12H11NO2S2/c1-15-11(14)10-12(17-8-13-10)16-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
• InChI Key： GEQICVJLPWBEJG-UHFFFAOYSA-N
• SMILES： S(C1=C(C(=O)OC)N=CS1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 265.02312094g/mol
• Monoisotopic Mass: 265.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on methyl 5-(benzylsulfanyl)-1,3-thiazole-4-carboxylate

Comprehensive Overview of Methyl 5-(Benzylsulfanyl)-1,3-Thiazole-4-Carboxylate (CAS No. 89502-06-7)

Methyl 5-(benzylsulfanyl)-1,3-thiazole-4-carboxylate, with the CAS number 89502-06-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, combining a benzylsulfanyl group and a carboxylate ester functionality. Its versatility makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial agents and enzyme inhibitors.

The growing interest in heterocyclic compounds like methyl 5-(benzylsulfanyl)-1,3-thiazole-4-carboxylate stems from their potential applications in drug discovery and green chemistry. Researchers are increasingly exploring sustainable synthesis methods, aligning with the global push for eco-friendly chemical processes. This compound's structural motifs are also being investigated for their role in crop protection, as the agricultural sector seeks safer alternatives to traditional pesticides.

From a molecular design perspective, the thiazole core of CAS 89502-06-7 offers remarkable opportunities for structure-activity relationship (SAR) studies. Its ability to participate in hydrogen bonding and π-π stacking interactions makes it particularly interesting for medicinal chemistry applications. Recent publications have highlighted its potential in addressing antibiotic resistance, one of the most pressing challenges in modern healthcare.

The synthetic accessibility of methyl 5-(benzylsulfanyl)-1,3-thiazole-4-carboxylate has made it a popular choice for combinatorial chemistry approaches. Pharmaceutical companies are actively screening derivatives of this compound for various biological activities, including potential applications in neurodegenerative disease research. Its lipophilicity profile suggests possible blood-brain barrier permeability, a crucial factor in CNS drug development.

Analytical characterization of CAS 89502-06-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical intermediates. The benzylsulfanyl moiety in particular provides distinct spectroscopic signatures that facilitate structural verification and impurity profiling.

In material science applications, derivatives of methyl 5-(benzylsulfanyl)-1,3-thiazole-4-carboxylate have shown promise as organic semiconductors and photovoltaic materials. The conjugated system within the thiazole ring contributes to interesting electronic properties, making it relevant to the development of next-generation OLEDs and organic electronics. This dual applicability in both life sciences and materials science underscores the compound's interdisciplinary importance.

Regulatory considerations for 89502-06-7 focus on proper handling procedures and storage conditions to maintain stability. While not classified as hazardous under standard conditions, appropriate laboratory safety measures should always be observed when working with this compound. The material safety data sheet (MSDS) provides essential guidance for researchers handling this chemical in various settings.

The commercial availability of methyl 5-(benzylsulfanyl)-1,3-thiazole-4-carboxylate from specialty chemical suppliers has facilitated its adoption across multiple research domains. Current market trends indicate growing demand for custom synthesis services to produce analogs and derivatives of this scaffold. This reflects the compound's expanding role in high-throughput screening programs and fragment-based drug discovery initiatives.

Future research directions for CAS 89502-06-7 may explore its potential in bioconjugation chemistry and prodrug design. The ester functionality offers opportunities for controlled release formulations, while the thioether linkage could be exploited for targeted drug delivery systems. These applications align with current pharmaceutical industry priorities toward personalized medicine approaches.

From an environmental standpoint, studies are underway to evaluate the biodegradation pathways of thiazole derivatives like methyl 5-(benzylsulfanyl)-1,3-thiazole-4-carboxylate. Understanding its environmental fate contributes to the development of greener chemistry protocols and supports the principles of sustainable chemistry. This aspect is particularly relevant given increasing regulatory scrutiny on chemical persistence in ecosystems.

In conclusion, methyl 5-(benzylsulfanyl)-1,3-thiazole-4-carboxylate (89502-06-7) represents a versatile building block with wide-ranging applications across pharmaceutical, agricultural, and materials science domains. Its unique structural features continue to inspire innovative research across multiple disciplines, addressing some of today's most significant scientific challenges while adhering to principles of sustainable development in chemical research.